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Compound of Interest

Compound Name: 2',3',4',5,7-Pentamethoxyflavone

CAS No.: 89121-55-1

Cat. No.: B14163744

Get Quote

Executive Summary
2',3',4',5,7-Pentamethoxyflavone is a lipophilic polymethoxyflavone (PMF) distinct from its

more widely studied isomers, Tangeretin and Sinensetin, due to its specific B-ring

methoxylation pattern (2',3',4'). While PMFs generally exhibit superior oral bioavailability

compared to polyhydroxyflavones (due to metabolic resistance to Phase II conjugation), this

specific isomer presents a unique pharmacokinetic challenge: a solubility-limited absorption

window coupled with regioselective Phase I demethylation.

This guide synthesizes available physicochemical data with class-specific ADME (Absorption,

Distribution, Metabolism, Excretion) behaviors to provide a foundational bioavailability profile. It

serves as a roadmap for researchers investigating its potential as an adenosine receptor

antagonist or anti-inflammatory agent.

Physicochemical Determinants
The bioavailability of 2',3',4',5,7-Pentamethoxyflavone is governed by its classification as a

BCS Class II (High Permeability, Low Solubility) compound.
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Parameter
Value
(Predicted/Observed)

Impact on Bioavailability

Molecular Weight 372.37 g/mol
Optimal for passive diffusion (<

500 Da).

LogP (Octanol/Water) ~3.5 – 4.2

High lipophilicity facilitates

rapid transcellular transport but

limits dissolution in GI fluids.

Topological Polar Surface Area ~65 Å²

Well within the range for high

intestinal permeability and

Blood-Brain Barrier (BBB)

penetration.

Aqueous Solubility < 10 µg/mL

The rate-limiting step for oral

absorption. Requires lipid-

based formulation.

pKa Neutral

Non-ionizable in physiological

pH range; absorption is pH-

independent.

ADME Profile & Metabolic Fate
Absorption: The Permeability-Solubility Trade-off
Unlike hydroxyflavones, which suffer from rapid efflux (P-gp) and conjugation, 2',3',4',5,7-
Pentamethoxyflavone relies on passive transcellular diffusion.

Mechanism: The five methoxy groups mask the hydrogen-bonding potential of the phenolic

hydroxyls, significantly increasing membrane permeability.

Caco-2 Permeability: Predicted

cm/s.

Limitation: Absorption is strictly dissolution-limited. In the absence of bile salts or lipid-based

excipients, the compound may precipitate in the intestinal lumen.
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Metabolism: The Demethylation Cascade
Systemic exposure is heavily influenced by first-pass metabolism in the liver and enterocytes.

The primary metabolic route is oxidative O-demethylation mediated by Cytochrome P450

enzymes (primarily CYP1A2 and CYP3A4).

Regioselectivity: The B-ring (2',3',4') is the "metabolic soft spot."

Primary Site: The 4'-position is sterically accessible and electronically activated, making it

the most likely site for initial demethylation.

Secondary Site: The 3'-position (vicinal methoxy) is also susceptible.

Resistance: The 5-methoxy group (A-ring) is generally resistant to demethylation due to

hydrogen bonding with the carbonyl at C-4, a phenomenon observed in Tangeretin and

Nobiletin.

Distribution
Plasma Protein Binding: High (>95%), primarily to albumin.

Tissue Accumulation: Due to high lipophilicity, the compound likely distributes extensively

into lipid-rich tissues (adipose, brain).

Excretion
Route: Biliary excretion is the dominant pathway for PMF metabolites.

Enterohepatic Recirculation: Glucuronidated metabolites excreted in bile can be hydrolyzed

by gut microbiota (β-glucuronidase), re-releasing the parent or demethylated metabolite for

re-absorption. This often results in a double-peak phenomenon in the PK profile.

Visualization: Metabolic Pathway
The following diagram illustrates the predicted Phase I metabolism, highlighting the conversion

from the parent pentamethoxyflavone to its major metabolites.
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Figure 1: Predicted regioselective demethylation cascade. The 4'-position is the most kinetically

favorable site for CYP450 attack.

Experimental Protocols for Bioavailability
Assessment
To validate the profile described above, the following standardized protocols are

recommended. These avoid common pitfalls associated with PMF analysis (e.g., poor solubility

in assay buffers).

Protocol A: Microsomal Stability Assay (Phase I
Metabolism)
Objective: Determine intrinsic clearance (

) and identify primary metabolites.

Preparation:

Prepare a 10 mM stock solution of 2',3',4',5,7-Pentamethoxyflavone in DMSO.

Dilute to 1 µM in phosphate buffer (pH 7.4) containing 0.5 mg/mL liver microsomes

(human or rat).

Incubation:

Pre-incubate at 37°C for 5 minutes.
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Initiate reaction with NADPH-generating system (1 mM NADP+, 5 mM G6P, 1 U/mL

G6PDH).

Sampling:

Aliquot samples at 0, 5, 15, 30, and 60 minutes.

Quench immediately with ice-cold acetonitrile containing Internal Standard (e.g., Chrysin).

Analysis:

Centrifuge (10,000 x g, 10 min).

Analyze supernatant via LC-MS/MS (MRM mode). Monitor parent depletion and

appearance of [M-14] peaks (demethylated metabolites).

Protocol B: Pharmacokinetic (PK) Study in Rats
Objective: Determine Absolute Bioavailability (

) and PK parameters.

Formulation:

IV Group: Dissolve in 10% DMSO / 40% PEG 400 / 50% Saline (1 mg/kg). Note: Ensure

no precipitation upon dilution.

Oral Group: Suspend in 0.5% Carboxymethylcellulose (CMC) or dissolve in Corn Oil (10

mg/kg). Oil vehicle is preferred to maximize absorption.

Dosing & Sampling:

Administer to Sprague-Dawley rats (n=6 per group).

Collect blood via jugular vein cannulation at: 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours.

Bioanalysis:
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Plasma extraction using Liquid-Liquid Extraction (Ethyl Acetate) is superior to protein

precipitation for PMFs due to high protein binding.

Calculation:

Visualization: Pharmacokinetic Study Workflow
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Figure 2: Workflow for determining absolute bioavailability, emphasizing the critical role of lipid-

based oral formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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